1-O-(4,5-Dihydroxy-9,10-dioxo-9,10-dihydroanthracene-2-carbonyl)-beta-L-glucopyranuronic acid

• IUPAC Name: (2R,3R,4R,5S,6R)-6-(4,5-dihydroxy-9,10-dioxoanthracene-2-carbonyl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• InChI: InChI=1S/C21H16O12/c22-9-3-1-2-7-11(9)14(25)12-8(13(7)24)4-6(5-10(12)23)20(31)33-21-17(28)15(26)16(27)18(32-21)19(29)30/h1-5,15-18,21-23,26-28H,(H,29,30)/t15-,16-,17+,18-,21-/m1/s1
• InChI Key: IKYQBZPCZQHNKI-ZIKOTGLESA-N
• Canonical SMILES: C1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
• Isomeric SMILES: C1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)C(=O)O[C@@H]4[C@H]([C@@H]([C@H]([C@@H](O4)C(=O)O)O)O)O
• Molecular Formula: C21H16O12
• DSSTOX Substance ID: DTXSID30858374
• Molecular Weight: 460.3 g/mol
• CAS No.: 190605-03-9

Description

1-O-(4,5-Dihydroxy-9,10-dioxo-9,10-dihydroanthracene-2-carbonyl)-beta-L-glucopyranuronic acid, also known as this compound, is a useful research compound. Its molecular formula is C₂₁H₁₆O₁₂ and its molecular weight is 460.34. The purity is usually 95%.
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Scientific Research Applications

Plant Betalains: Chemistry and Biochemistry

Betalains are vacuolar pigments with a structure based on betalamic acid, which could resemble the complex structure of the specified compound. These pigments, found in Caryophyllales, serve as chemosystematic markers and possess various biological activities. Betalains have been studied for their biosynthesis, which starts with tyrosine hydroxylation, and their potential in increasing pigment production for commercial applications. Their consumption is safe and contributes to health, suggesting potential research applications in nutrition and pharmacology (Khan & Giridhar, 2015).

Sargassum Fusiforme Polysaccharides

Sargassum fusiforme polysaccharides, which include complex sugars similar in complexity to the specified compound, have been found to possess a variety of pharmacological activities. These activities include antioxidant, anti-tumor, immune-promoting, and anti-aging effects. The research suggests a foundation for exploring the biomedical applications of complex polysaccharides and their derivatives in medical research (Zhang et al., 2020).

Oxygenated Polycyclic Aromatic Hydrocarbons in Food

The study on oxygenated polycyclic aromatic hydrocarbons (OPAHs), compounds with polycyclic structures that might share reactivity traits with the specified compound, discusses their toxicity, occurrence, and potential sources in food. The research emphasizes the importance of understanding the chemical properties and biological effects of complex organic compounds for evaluating and reducing health risks associated with food consumption (Ma & Wu, 2022).

Pyrolysis of Polysaccharides

Research on the pyrolysis of polysaccharides provides insights into the thermal decomposition of complex carbohydrates, which could relate to the thermal stability and decomposition pathways of the specified compound. This study may offer a basis for understanding the behavior of complex organic compounds under high temperatures, relevant in materials science and energy production (Ponder & Richards, 1994).